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Chemical and Physical Properties of Tranilast
Sodium

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tranilast sodium
Cat. No.: S001606

The table below consolidates data from supplier websites and scientific databases.

Property Details

CAS Number 104931-56-8 [1] [2] [3]

Molecular Formula Cq1gH16NNaOg [1] [4]

Molecular Weight 349.31 g/mol [1] [4]

IUPAC Name sodium;2-[[(2E)-3-(3,4-dimethoxyphenyl)-2-propenoyllamino]benzoate [1] [3]
Appearance Solid powder [1] [5]

Storage Desiccate at -20°C [1] or room temperature under inert atmosphere [3]

SDF File Availability Listed as available for download (link not accessed) [1] [4]

SDF File Information and Usage

The SDF (Structure Data File) is a key resource for computational chemistry and drug design. For

Tranilast Sodium:
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e The SDF file contains 2D and 3D molecular structures, atom connections, and stereochemical
information [1].
e l|tis essential for molecular docking, virtual screening, and Quantitative Structure-Activity

Relationship (QSAR) studies.
e One supplier indicates the SDF file can be downloaded from their product page for Tranilast Sodium

(CAS 104931-56-8) [1].

Background and Research Applications

Tranilast is an antiallergic drug first approved in Japan and South Korea in 1982 for bronchial asthma, with
indications later expanded to include keloids and hypertrophic scars [6] [5]. Its primary research applications

involve anti-fibrotic and anti-proliferative mechanisms.

The following diagram illustrates the key molecular pathways and mechanisms of action of Tranilast, as

identified in research contexts:
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Research Context of Tranilast Mechanisms

Important Research Considerations

When working with Tranilast Sodium in an experimental setting, please note:

¢ Solubility: It is soluble in DMSO [1] [5]. Prepare stock solutions fresh or store sealed below -20°C for
short periods [1].
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e Stability: The compound should be protected from direct sunlight and is photochemically unstable
in solution [6].

e Purity: Commercial batches for research are typically available with high purity (e.g., 298%) [3] [7].
Always check the Certificate of Analysis (COA) for batch-specific data [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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